Cas no 851800-95-8 (1-cyclohexanecarbonyl-2-{(2-methylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole)

1-Cyclohexanecarbonyl-2-{(2-methylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole is a specialized heterocyclic compound featuring a cyclohexanecarbonyl group and a 2-methylphenylmethylsulfanyl substituent on an imidazole backbone. This structure imparts unique reactivity and potential utility in organic synthesis, particularly in the development of pharmacologically active intermediates or ligands. The cyclohexane moiety enhances lipophilicity, while the thioether linkage offers versatility for further functionalization. Its dihydroimidazole core provides a stable yet modifiable scaffold, making it valuable for applications in medicinal chemistry and material science. The compound's well-defined stereochemistry and functional groups enable precise control in synthetic pathways, supporting its use in targeted molecular design.
1-cyclohexanecarbonyl-2-{(2-methylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole structure
851800-95-8 structure
Product Name:1-cyclohexanecarbonyl-2-{(2-methylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole
CAS No:851800-95-8
MF:C18H24N2OS
MW:316.460963249207
CID:5815569
PubChem ID:4067413
Update Time:2025-11-01

1-cyclohexanecarbonyl-2-{(2-methylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole Chemical and Physical Properties

Names and Identifiers

    • Methanone, cyclohexyl[4,5-dihydro-2-[[(2-methylphenyl)methyl]thio]-1H-imidazol-1-yl]-
    • 1-cyclohexanecarbonyl-2-{[(2-methylphenyl)methyl]sulfanyl}-4,5-dihydro-1H-imidazole
    • cyclohexyl(2-((2-methylbenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)methanone
    • 851800-95-8
    • AKOS024588749
    • F0630-0557
    • cyclohexyl-[2-[(2-methylphenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]methanone
    • CCG-276917
    • 1-cyclohexanecarbonyl-2-{(2-methylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole
    • Inchi: 1S/C18H24N2OS/c1-14-7-5-6-10-16(14)13-22-18-19-11-12-20(18)17(21)15-8-3-2-4-9-15/h5-7,10,15H,2-4,8-9,11-13H2,1H3
    • InChI Key: NXKPNNMVTZBJOG-UHFFFAOYSA-N
    • SMILES: C(C1CCCCC1)(N1C(SCC2=CC=CC=C2C)=NCC1)=O

Computed Properties

  • Exact Mass: 316.16093457g/mol
  • Monoisotopic Mass: 316.16093457g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 417
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 58Ų

Experimental Properties

  • Density: 1.20±0.1 g/cm3(Predicted)
  • Boiling Point: 460.6±48.0 °C(Predicted)
  • pka: 2.36±0.60(Predicted)

1-cyclohexanecarbonyl-2-{(2-methylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole Pricemore >>

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Additional information on 1-cyclohexanecarbonyl-2-{(2-methylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole

Professional Introduction to Compound with CAS No. 851800-95-8 and Product Name: 1-cyclohexanecarbonyl-2-{(2-methylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole

The compound with the CAS number 851800-95-8 and the product name 1-cyclohexanecarbonyl-2-{(2-methylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates several key functional groups, including a cyclohexanecarbonyl moiety, a methylsulfanyl group attached to a phenyl ring, and a dihydroimidazole core, which collectively contribute to its unique chemical properties and biological interactions.

Recent research in the field of medicinal chemistry has highlighted the importance of 1-cyclohexanecarbonyl-2-{(2-methylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole due to its promising pharmacological profile. The cyclohexanecarbonyl group is known to enhance the metabolic stability of molecules, while the methylsulfanyl group on the phenyl ring is often associated with potent biological activity. The dihydroimidazole core is particularly interesting as it has been shown to exhibit properties such as receptor binding affinity and enzyme inhibition. These characteristics make this compound a valuable scaffold for developing novel therapeutic agents.

In particular, the 1-cyclohexanecarbonyl moiety plays a crucial role in stabilizing the molecule against hydrolysis and oxidation, which is essential for maintaining its efficacy in biological systems. Additionally, the presence of the (2-methylphenyl)methylsulfanyl group introduces a hydrophobic interaction surface that can enhance binding affinity to target proteins. This combination of structural features has been leveraged in recent studies to develop compounds with enhanced pharmacokinetic profiles.

Current research efforts are focused on exploring the potential applications of this compound in various therapeutic areas. For instance, studies have indicated that derivatives of 1-cyclohexanecarbonyl-2-{(2-methylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole may exhibit anti-inflammatory properties by modulating key signaling pathways involved in immune responses. Furthermore, preliminary data suggest that this compound could have applications in treating neurological disorders by interacting with specific neurotransmitter receptors.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to construct the complex molecular framework efficiently. The use of these methodologies not only enhances the synthetic route but also allows for modifications that can fine-tune the biological activity of the final product.

One of the most exciting aspects of this compound is its versatility as a pharmacophore. By modifying different parts of its structure, researchers can generate libraries of derivatives with tailored properties for specific therapeutic targets. This approach aligns with the growing trend in drug discovery towards structure-based design and rational optimization. The ability to predictably modify and improve biological activity makes 1-cyclohexanecarbonyl-2-{(2-methylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole an invaluable tool for medicinal chemists.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the interactions between this compound and its potential targets. Techniques such as docking simulations and molecular dynamics simulations provide insights into binding affinities and mechanism-of-action. These computational approaches are often combined with experimental data to guide the optimization process effectively.

The development of new pharmaceutical agents is a complex process that requires interdisciplinary collaboration between chemists, biologists, pharmacologists, and clinicians. The case of 1-cyclohexanecarbonyl-2-{(2-methylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole exemplifies how advancements in synthetic chemistry can drive innovation in drug discovery. As research continues to uncover new applications for this compound and its derivatives, it is likely to play an increasingly important role in developing next-generation therapeutics.

In conclusion, 1-cyclohexanecarbonyl-2-{(2-methylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole (CAS No. 851800-95-8) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and demonstrated biological activities make it a valuable scaffold for developing novel therapeutic agents with potential applications across multiple disease areas. As our understanding of its properties grows through both experimental and computational studies, this compound is poised to contribute significantly to future advancements in medicinal chemistry.

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